Cas no 20721-51-1 (Benzoicacid, 2,3,4,5,6-pentachloro-, sodium salt (1:1))

• Product Name: Benzoicacid, 2,3,4,5,6-pentachloro-, sodium salt (1:1)
• CAS No: 20721-51-1
• MF: C₇HCl₅NaO₂
• MW: 317.336408376694
• CID: 291402
• PubChem ID: 54604306
• Update Time: 2025-04-19

Benzoicacid, 2,3,4,5,6-pentachloro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzoicacid, 2,3,4,5,6-pentachloro-, sodium salt (1:1)
• sodium,2,3,4,5,6-pentachlorobenzoic acid
• Benzoicacid, pentachloro-, sodium salt (6CI,8CI,9CI)
• Sodium perchlorobenzoate
• NSC-168770
• NSC168770
• sodium;2,3,4,5,6-pentachlorobenzoic acid
• 20721-51-1
• DTXSID30713818

• Inchi： 1S/C7HCl5O2.Na/c8-2-1(7(13)14)3(9)5(11)6(12)4(2)10;/h(H,13,14);/q;+1
• InChI Key： QQKVVLZLNFSRDG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C(=O)O)Cl)Cl)Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 316.828737g/mol
• Monoisotopic Mass: 314.831687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų